5-(2-(1,3-Difluoro-2-methylpropan-2-yl)-pyridin-4-yl)-4-methylthiazol-2-amine

• IUPAC Name: 5-[2-(1,3-difluoro-2-methylpropan-2-yl)pyridin-4-yl]-4-methyl-1,3-thiazol-2-amine
• InChI: InChI=1S/C13H15F2N3S/c1-8-11(19-12(16)18-8)9-3-4-17-10(5-9)13(2,6-14)7-15/h3-5H,6-7H2,1-2H3,(H2,16,18)
• InChI Key: CEUIUHQFOWVKPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N)C2=CC(=NC=C2)C(C)(CF)CF
• Molecular Formula: C13H15F2N3S
• Molecular Weight: 283.34 g/mol

Description

5-(2-(1,3-Difluoro-2-methylpropan-2-yl)-pyridin-4-yl)-4-methylthiazol-2-amine (also known as 5-DFPMT) is a novel synthetic compound that has recently been studied for its potential applications in scientific research. It belongs to the class of compounds called heterocyclic amines, which are found in many organic compounds. 5-DFPMT has been found to possess several unique properties that make it attractive for use in various scientific research applications.

Scientific Research Applications

Novel Synthesis Routes

Research has focused on developing efficient synthesis methods for fluorinated heterocyclic scaffolds due to their attractiveness in pharmaceutical chemistry. For example, a study by Revanna et al. (2013) explored the synthesis of novel functionalized carboxymides through Michael addition and Mannich reactions, demonstrating an efficient route for producing compound libraries with potential biological activities (Revanna et al., 2013).

Antimicrobial Applications

Compounds related to pyridinyl derivatives have been synthesized and evaluated for their antimicrobial activities. Bayrak et al. (2009) synthesized new 1,2,4-triazoles from isonicotinic acid hydrazide, showing that these compounds exhibit good to moderate antimicrobial activity (Bayrak et al., 2009).

Anticancer Evaluation

A series of pyridin-4-yl-substituted compounds were evaluated for their anticancer activity, with some derivatives exhibiting significant cytotoxicity against various cancer cell lines, highlighting the potential of these scaffolds in developing new anticancer agents (Abdo & Kamel, 2015).

Catalytic Applications

Derivatives of pyridine, such as pyridine-2,6-bis(oxazoline), have been used to develop efficient and flexible lanthanide-based catalysts for enantioselective reactions, indicating the role of pyridinyl derivatives in enhancing catalytic efficiency and selectivity (Desimoni et al., 2005).